Cas no 303985-31-1 (4-chloro-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline)

• Product Name: 4-chloro-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline
• CAS No: 303985-31-1
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• MDL: MFCD00975838
• CID: 4644633
• PubChem ID: 1471878
• Update Time: 2024-11-06

4-chloro-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N-[(3,5-DIMETHYL-4-ISOXAZOLYL)METHYL]ANILINE
• N-(4-CHLOROPHENYL)-N-[(3,5-DIMETHYL-4-ISOXAZOLYL)METHYL]AMINE
• 4-Chloro-N-((3,5-dimethylisoxazol-4-yl)methyl)aniline
• CS-0279970
• 4-chloro-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]aniline
• AKOS009062101
• 303985-31-1
• 11L-588S
• MFCD00975838
• Oprea1_202657
• 4-chloro-N-[(dimethyl-1,2-oxazol-4-yl)methyl]aniline
• Z137770794

• MDL： MFCD00975838
• Inchi： 1S/C12H13ClN2O/c1-8-12(9(2)16-15-8)7-14-11-5-3-10(13)4-6-11/h3-6,14H,7H2,1-2H3
• InChI Key： XQUIFLXGZWJHMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 236.0716407g/mol
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.1Ų